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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 1,1,1-triiodoethane via

recrystallization. The procedure is adapted from established methods for structurally similar

compounds, such as iodoform, and is intended to yield high-purity crystalline material suitable

for research, and drug development applications.

Introduction
1,1,1-Triiodoethane is a halogenated organic compound with potential applications in

synthesis and pharmaceutical research. Ensuring the high purity of this compound is critical for

obtaining reliable and reproducible experimental results. Recrystallization is a fundamental

purification technique that separates impurities based on differences in solubility between the

compound of interest and contaminants in a suitable solvent. This protocol outlines a

straightforward and effective method for the recrystallization of 1,1,1-triiodoethane.

Physicochemical Data
A summary of the key physical and chemical properties of 1,1,1-triiodoethane is presented in

the table below. This data is essential for the successful execution of the recrystallization

protocol and for the characterization of the purified product.
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Property Value

Molecular Formula C₂H₃I₃

Molecular Weight 407.76 g/mol

Melting Point 93°C[1][2]

Appearance Yellowish crystals

Solubility
Soluble in ethanol, ether, and other organic

solvents.

Experimental Protocol: Recrystallization of 1,1,1-
Triiodoethane
This protocol details the step-by-step procedure for the purification of 1,1,1-triiodoethane
using ethanol as the recrystallization solvent.

Materials and Equipment:

Reagents Equipment

Crude 1,1,1-triiodoethane Erlenmeyer flasks (various sizes)

Ethanol (95% or absolute) Beaker

Distilled water Hot plate with magnetic stirring

Buchner funnel and flask

Filter paper

Spatula

Glass stirring rod

Ice bath

Melting point apparatus

Procedure:
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Dissolution:

Place the crude 1,1,1-triiodoethane in an Erlenmeyer flask.

In a separate beaker, gently heat the recrystallization solvent (ethanol) on a hot plate.

Add the minimum amount of hot ethanol to the flask containing the crude solid to dissolve

it completely with gentle swirling or magnetic stirring. Avoid adding an excess of solvent.

Hot Filtration (Optional):

If insoluble impurities are present after dissolution, perform a hot gravity filtration.

Pre-heat a stemless funnel and a clean Erlenmeyer flask on the hot plate.

Place a fluted filter paper in the funnel and pour the hot solution through it into the clean

flask. Work quickly to prevent premature crystallization in the funnel.

Crystallization:

Allow the hot, clear filtrate to cool slowly to room temperature on a heat-resistant surface.

Do not disturb the flask during this cooling period to allow for the formation of well-defined

crystals.

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize crystal formation.

Isolation of Crystals:

Set up a Buchner funnel with a piece of filter paper that fits snugly over the holes.

Wet the filter paper with a small amount of cold ethanol to ensure it lies flat.

Turn on the vacuum and pour the cold crystalline mixture into the Buchner funnel.

Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

soluble impurities.
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Break the vacuum before adding the wash solvent to ensure the crystals are thoroughly

rinsed, then reapply the vacuum.

Drying:

Leave the crystals in the Buchner funnel with the vacuum on for a sufficient time to pull air

through and partially dry them.

Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Allow the crystals to air-dry completely or place them in a desiccator to remove any

residual solvent.

Characterization:

Determine the melting point of the dried, recrystallized 1,1,1-triiodoethane. A sharp

melting point close to the literature value (93°C) is indicative of high purity.[1][2]

Calculate the percent recovery of the purified compound.

Experimental Workflow
The following diagram illustrates the key steps in the recrystallization process.
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Caption: Workflow for the recrystallization of 1,1,1-triiodoethane.
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The purity of 1,1,1-triiodoethane is directly related to the success of its downstream

applications. The following diagram illustrates this logical relationship.
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Caption: Relationship between purification and application success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the
Recrystallization of 1,1,1-Triiodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751598#recrystallization-of-1-1-1-triiodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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